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Compound of Interest

Compound Name: 5-Aminobenzofuran-2(3H)-one

Cat. No.: B1626873 Get Quote

This document provides essential safety and logistical information for the proper disposal of 5-
Aminobenzofuran-2(3H)-one. Tailored for researchers, scientists, and drug development

professionals, this guide moves beyond simple checklists to explain the causality behind each

procedural step, ensuring a culture of safety and regulatory compliance in your laboratory.

Section 1: Hazard Assessment and Characterization
Proper disposal begins with a thorough understanding of the substance. While comprehensive

GHS hazard data for 5-Aminobenzofuran-2(3H)-one is not readily available in public

databases[1], a conservative approach is mandated. We must infer potential hazards based on

its chemical structure and data from closely related analogs.

Compounds like 5-Aminobenzofuran-2-carboxamide and 5-Amino-2,3-dihydrobenzofuran are

known to cause skin, eye, and respiratory irritation[2][3]. Therefore, it is prudent to handle 5-
Aminobenzofuran-2(3H)-one as a substance with similar hazardous potential.

The foundational principle is this: In the absence of complete safety data, all chemical waste

must be treated as hazardous to ensure maximum protection for personnel and the

environment.[4]

Table 1: Physicochemical Properties of 5-Aminobenzofuran-2(3H)-one
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Property Value Source

Molecular Formula C₈H₇NO₂ [1]

Molecular Weight 149.15 g/mol [1]

Density 1.377 g/cm³ [1]

Boiling Point 357.17 °C at 760 mmHg [1]

| Flash Point | 200.77 °C |[1] |

Section 2: Pre-Disposal Handling and Waste Stream
Management
Effective disposal is contingent on meticulous handling and segregation at the point of

generation. Mixing of incompatible waste streams is a primary cause of laboratory incidents

and must be avoided.[5]

Personal Protective Equipment (PPE)
Before handling the compound or its waste, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles as described by OSHA's 29 CFR 1910.133 or

European Standard EN166.[3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat must be worn and kept fastened.

Waste Segregation Protocol
Do not mix 5-Aminobenzofuran-2(3H)-one waste with other chemical waste streams unless

compatibility is confirmed.[6] The amino group presents potential incompatibility with strong

oxidizing agents and acids.
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Waste Generated
(Contains 5-Aminobenzofuran-2(3H)-one)

Is the waste primarily solid?

Collect in container labeled:
'Hazardous Waste:

Non-Halogenated Organic Solids'

Yes

Collect in container labeled:
'Hazardous Waste:

Non-Halogenated Organic Liquids'

No

Click to download full resolution via product page

Caption: Waste segregation decision diagram.

Section 3: Step-by-Step Disposal Protocol
The disposal of chemical waste is strictly regulated by governmental bodies like the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[4] Adherence to institutional procedures is mandatory.

Step 1: Waste Collection
Collect waste containing 5-Aminobenzofuran-2(3H)-one in a designated, compatible

container.[6]

Suitable containers are typically made of glass or high-density polyethylene (HDPE).[5][6]

Ensure the container is in good condition, free of leaks, and has a securely fitting cap.[7]

Do not fill the container beyond 90% of its capacity to allow for vapor expansion.[6]

Step 2: Container Labeling
Proper labeling is a critical compliance and safety requirement. The label must be

unambiguous and clearly visible.
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Affix a "Hazardous Waste" label to the container.[6]

Clearly write the full chemical name: "5-Aminobenzofuran-2(3H)-one" and list any other

chemical constituents and their approximate concentrations.

Indicate the date when waste was first added to the container (accumulation start date).

Step 3: Temporary Storage (Satellite Accumulation)
Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.[6]

This area must be under the control of laboratory personnel and situated away from general

traffic.[6]

The use of secondary containment (e.g., a spill tray) is required to contain any potential

leaks.

Step 4: Arranging Final Disposal
On-site chemical treatment or neutralization of 5-Aminobenzofuran-2(3H)-one waste is

strictly prohibited.[6] Such actions can be hazardous and may create new, unknown hazards.

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the waste container.[6][7]

Follow all institutional procedures for waste manifest documentation and hand-off to EHS

personnel.

Laboratory Responsibility Institutional Responsibility

1. Generation of Waste
2. Collection &
Segregation

3. Labeling &
Temporary Storage (SAA)

4. EHS Pickup
5. Transfer to Licensed

Waste Facility

Click to download full resolution via product page

Caption: End-to-end hazardous waste disposal workflow.
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Section 4: Prohibited Disposal Methods and
Emergency Actions
To ensure safety and compliance, the following disposal methods are strictly forbidden:

Drain Disposal: Never dispose of 5-Aminobenzofuran-2(3H)-one, or solutions containing it,

down the sanitary sewer.[6] This can damage plumbing, harm aquatic life, and violate

environmental regulations.

Regular Trash Disposal: Solid waste contaminated with this chemical must not be placed in

the regular trash. It must be collected as hazardous waste.

Incineration (in-lab): Uncontrolled thermal decomposition can produce hazardous gases,

including carbon monoxide and nitrogen oxides (NOx).[3][8]

In Case of a Spill:

Alert personnel in the immediate area.

If the spill is significant, evacuate the area and contact your institution's EHS emergency line.

For minor spills, wear appropriate PPE, absorb the material with an inert absorbent (e.g.,

vermiculite or sand), and collect the material into a designated hazardous waste container.[2]

Clean the spill area thoroughly.

By adhering to these rigorous, well-documented procedures, you contribute to a safe and

responsible research environment, ensuring that your work's integrity extends from discovery

through to the final disposal of its byproducts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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